5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O/c1-12-6-5-9-14(10-12)16-17-15(19-18-16)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: RHGBKNSWHZSNCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CC3=CC=CC=C3
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole (BMPO) is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science. The compound has a unique structure that makes it a promising candidate for use in pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes or receptors involved in cellular processes .

Mode of Action

The exact mode of action of 5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole is not well-documented. It is likely that the compound interacts with its targets, leading to changes in their function. This could involve binding to the active site of an enzyme or receptor, altering its conformation, and thereby modulating its activity .

Biochemical Pathways

Based on the structural similarity to other compounds, it might influence pathways related to cell proliferation or signal transduction .

Pharmacokinetics

Metabolism could alter the compound’s activity and excretion would determine its residence time in the body .

Result of Action

Similar compounds have shown antiproliferative effects, suggesting that this compound might also influence cell growth and division .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound. For instance, extreme pH or temperature could affect the compound’s stability or its interaction with targets .

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole is its unique structure, which makes it a promising candidate for use in various fields of science. This compound has been shown to have a wide range of potential applications, including pharmaceuticals, agrochemicals, and materials science. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many potential future directions for the study of 5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole. One area of research that could be explored is the development of new synthetic methods for this compound that could improve its solubility and make it easier to work with in lab experiments. Another area of research that could be explored is the use of this compound as a fluorescent probe for detecting metal ions. Additionally, further studies could be conducted to investigate the potential use of this compound as a herbicide and insecticide, as well as its potential use in OLEDs.

Scientific Research Applications

5-benzyl-3-(3-methylphenyl)-1,2,4-oxadiazole has been studied for its potential applications in various fields of science, including pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, this compound has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties. In agrochemicals, this compound has been studied for its potential use as a herbicide and insecticide. In materials science, this compound has been studied for its potential use in organic light-emitting diodes (OLEDs) and as a fluorescent probe for detecting metal ions.